Cas no 90292-86-7 (1(3H)-Isobenzofuranimine, 3-phenyl-)

1(3H)-Isobenzofuranimine, 3-phenyl- structure
90292-86-7 structure
Product Name:1(3H)-Isobenzofuranimine, 3-phenyl-
CAS No:90292-86-7
MF:C14H11NO
MW:209.243243455887
CID:789838
PubChem ID:13244730
Update Time:2025-04-19

1(3H)-Isobenzofuranimine, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranimine, 3-phenyl-
    • 3-phenyl-3H-2-benzofuran-1-imine
    • 1(3H)-Isobenzofuranimine,3-phenyl
    • 3-phenyl-3H-isobenzofuran-1-ylidenamine
    • DTXSID10531537
    • 90292-86-7
    • 3-Phenyl-2-benzofuran-1(3H)-imine
    • Inchi: 1S/C14H11NO/c15-14-12-9-5-4-8-11(12)13(16-14)10-6-2-1-3-7-10/h1-9,13,15H
    • InChI Key: UWRUYZIBGLGLOG-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1C1C=CC=CC=1)=N

Computed Properties

  • Exact Mass: 209.08400
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.08000
  • LogP: 3.23130

1(3H)-Isobenzofuranimine, 3-phenyl- Production Method

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